2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[3-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-15(2)17-8-6-9-18(13-17)25-21(28)14-31-24-26-19-11-12-30-22(19)23(29)27(24)20-10-5-4-7-16(20)3/h4-13,15H,14H2,1-3H3,(H,25,28)
• InChI Key: LMCVXZUTNIHGLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC(=C4)C(C)C
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol

Description

This compound is a thienopyrimidine derivative. Thienopyrimidines are a class of compounds that contain a pyrimidine ring fused to a thiophene ring. They are known to exhibit a wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thienopyrimidine core, with various substituents attached to it. These include a 2-methylphenyl group, a propan-2-ylphenyl group, and an acetamide group.

Chemical Reactions Analysis

Thienopyrimidines can undergo a variety of chemical reactions, depending on the substituents present on the ring system. They can participate in reactions such as alkylation, acylation, and various types of cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of different substituents can significantly influence properties such as solubility, melting point, and stability.

Mechanism of Action

The mechanism of action of thienopyrimidines can vary widely depending on their exact structure and the biological target they interact with. Some thienopyrimidines are known to have antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Thienopyrimidines are a promising class of compounds in medicinal chemistry, and there is ongoing research into their synthesis and biological activity. Future research may focus on developing new synthetic methods, exploring their mechanism of action, and optimizing their activity against various biological targets.